Cas no 781622-26-2 (2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol)

• Product Name: 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol
• CAS No: 781622-26-2
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5262361
• Update Time: 2025-11-02

2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol

• Inchi： 1S/C9H11N3OS/c1-12(3-4-13)8-7-2-5-14-9(7)11-6-10-8/h2,5-6,13H,3-4H2,1H3
• InChI Key： AMPBDXUICPXLLP-UHFFFAOYSA-N
• SMILES： C(O)CN(C)C1N=CN=C2SC=CC2=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol

Exploring the Potential of 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol (CAS No. 781622-26-2) in Modern Chemistry

The compound 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol, identified by its CAS number 781622-26-2, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound, featuring a thieno[2,3-d]pyrimidine core, is part of a growing class of molecules being explored for their potential therapeutic applications. Researchers are particularly interested in its structural uniqueness, which combines a methylaminoethanol side chain with the thienopyrimidine scaffold, offering a versatile platform for further chemical modifications.

In recent years, the scientific community has shown increasing interest in thienopyrimidine derivatives, with 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol standing out due to its promising pharmacological profile. The compound's molecular structure suggests potential interactions with various biological targets, making it a subject of ongoing research in areas such as kinase inhibition and receptor modulation. Its ethanolamine moiety provides enhanced solubility characteristics compared to simpler thienopyrimidine analogs, addressing one of the key challenges in drug development - bioavailability.

The synthesis of 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol typically involves multi-step organic reactions starting from commercially available thieno[2,3-d]pyrimidine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Researchers have developed various protocols for introducing the methylaminoethanol side chain at the 4-position of the thienopyrimidine core, with some methods offering superior regioselectivity and atom economy.

From a pharmaceutical perspective, the 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol scaffold has shown promise in early-stage drug discovery programs. Its structural features resemble those of known bioactive compounds targeting protein kinases, which play crucial roles in cell signaling pathways. The compound's ability to potentially modulate these pathways has led to investigations in various therapeutic areas, though specific applications remain under study and protected by research confidentiality agreements.

The physicochemical properties of 781622-26-2 make it particularly interesting for medicinal chemistry applications. The compound exhibits balanced lipophilicity due to its thienopyrimidine core and polar ethanolamine side chain, potentially offering improved membrane permeability compared to more polar analogs. Computational studies suggest favorable drug-like characteristics, including acceptable solubility and metabolic stability profiles, though experimental data continues to be gathered by research teams worldwide.

In the context of current pharmaceutical trends, 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol aligns with the growing interest in heterocyclic compounds as privileged structures in drug design. The thieno[2,3-d]pyrimidine moiety in particular has emerged as a valuable scaffold, appearing in several clinical candidates and approved drugs. Researchers are actively exploring structure-activity relationships around this core, with modifications like the methylaminoethanol substitution offering new avenues for optimization.

The analytical characterization of CAS 781622-26-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods confirm the compound's structure and purity, essential for reliable biological evaluation. Recent advances in analytical technology have enabled more detailed studies of the compound's conformational preferences and potential for forming molecular interactions.

From a commercial perspective, 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol represents an important building block in pharmaceutical research. While not yet widely available in large quantities, specialized chemical suppliers have begun offering this compound to support drug discovery efforts. The growing demand reflects the increasing recognition of thienopyrimidine-based compounds as valuable tools in medicinal chemistry.

Looking forward, the scientific community anticipates continued interest in 781622-26-2 and related structures. As research into targeted therapies expands, compounds with this thienopyrimidine-ethanolamine hybrid architecture may play significant roles in addressing unmet medical needs. Current investigations focus on optimizing the compound's properties through strategic modifications while maintaining its core pharmacophoric features.

For researchers working with 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed. The compound is typically stored under inert conditions at controlled temperatures to ensure long-term stability.

The intellectual property landscape surrounding CAS 781622-26-2 is evolving, with several patent applications mentioning related structures. This reflects the compound's potential value in pharmaceutical development. Researchers should conduct thorough patent searches before embarking on extensive development programs involving this chemical entity.

In conclusion, 2-[Methyl(thieno[2,3-d]pyrimidin-4-yl)amino]ethanol represents an exciting example of modern medicinal chemistry innovation. Its unique combination of a thienopyrimidine core with a methylaminoethanol side chain offers numerous possibilities for therapeutic development. As research progresses, this compound may contribute to advances in targeted therapies, continuing the important tradition of heterocyclic compounds in drug discovery.